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Compound of Interest

Compound Name: 4-(Bromomethyl)phenylacetic acid

Cat. No.: B083933

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This
guide provides essential safety information and detailed operational procedures for the
disposal of 4-(Bromomethyl)phenylacetic acid, ensuring compliance and minimizing risk.

Key Safety and Hazard Information

4-(Bromomethyl)phenylacetic acid is a compound that requires careful handling due to its
potential health hazards. The following table summarizes its classification and associated
safety precautions according to the Globally Harmonized System (GHS).[1][2]
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Note: The signal word may vary slightly between suppliers.[1][2]

Personal Protective Equipment (PPE)

When handling 4-(Bromomethyl)phenylacetic acid, the use of appropriate personal

protective equipment is mandatory to prevent exposure.

o Eye Protection: Wear approved safety goggles or a face shield.[1]

e Hand Protection: Use chemically resistant gloves that have been inspected prior to use.[3]

o Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH-

approved N95 dust mask or equivalent respiratory protection.[1]
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o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Disposal Procedures

The standard and required method for the disposal of 4-(Bromomethyl)phenylacetic acid is
through a licensed and approved waste disposal company.[1][2][4] It is crucial to adhere to
local, state, and national regulations.[1]

Step-by-Step Disposal Protocol:

o Segregation: Keep 4-(Bromomethyl)phenylacetic acid waste separate from other waste
streams.

o Containerization: Place the waste in a clearly labeled, sealed, and suitable container. Ensure
the container is in good condition and will not leak.

o Labeling: The container must be clearly labeled with the chemical name "4-
(Bromomethyl)phenylacetic acid" and the appropriate hazard symbols.

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.[3]

o Documentation: Maintain accurate records of the waste, including the quantity and date of
disposal.

o Arrangement for Pickup: Contact a licensed chemical waste disposal company to arrange for
pickup and proper disposal.

Important Considerations:

» Empty Containers: Empty containers may still retain chemical residues and should be
treated as hazardous waste. They should be disposed of in the same manner as the
chemical itself. If recycling is an option, containers must be thoroughly cleaned to ensure no
residue remains.

o Spills: In the event of a spill, immediately evacuate the area.[1] Wearing appropriate PPE,
clean up the spill using an inert absorbent material.[3] Collect the absorbed material into a
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suitable container for disposal. Avoid creating dust.[1][3] Prevent the spill from entering
drains or waterways.[1]

o Environmental Precautions: Do not allow the chemical or its waste to enter drains, sewers, or

public waters.[1][2]

Experimental Disposal Protocols

Safety data sheets for 4-(Bromomethyl)phenylacetic acid do not provide specific

experimental protocols for its neutralization or degradation. The mandated procedure is to
utilize a professional waste disposal service. Attempting to neutralize or treat this chemical
without a validated and approved protocol can be dangerous and may violate regulations.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-
(Bromomethyl)phenylacetic acid.
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Caption: Workflow for the proper disposal of 4-(Bromomethyl)phenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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